CID 78061861
Description
Structural analysis, if available, would involve techniques such as GC-MS (as in ) or NMR to elucidate its backbone and functional groups. Physicochemical properties, including solubility, molecular weight, and reactivity, could be inferred using computational tools or experimental validations described in and .
Properties
Molecular Formula |
C11H11F5O2Si |
|---|---|
Molecular Weight |
298.28 g/mol |
InChI |
InChI=1S/C11H11F5O2Si/c1-3-17-11(18-4-2)19-10-8(15)6(13)5(12)7(14)9(10)16/h11H,3-4H2,1-2H3 |
InChI Key |
ZUIXKRLFEUGORL-UHFFFAOYSA-N |
Canonical SMILES |
CCOC(OCC)[Si]C1=C(C(=C(C(=C1F)F)F)F)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
Industrial Production Methods
Industrial production methods for compounds like CID 78061861 typically involve large-scale chemical synthesis using optimized reaction conditions to ensure high yield and purity. These methods may include the use of specialized reactors, catalysts, and purification techniques such as distillation, crystallization, and chromatography.
Chemical Reactions Analysis
Types of Reactions
CID 78061861 can undergo various types of chemical reactions, including:
Oxidation: The compound may be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions may involve reagents like lithium aluminum hydride or sodium borohydride.
Substitution: Nucleophilic or electrophilic substitution reactions can occur, depending on the functional groups present in the compound.
Common Reagents and Conditions
Common reagents used in the reactions of this compound include:
Oxidizing Agents: Potassium permanganate, hydrogen peroxide.
Reducing Agents: Lithium aluminum hydride, sodium borohydride.
Catalysts: Palladium on carbon, platinum oxide.
Major Products Formed
The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxidized derivatives, while reduction may produce reduced forms of the compound.
Scientific Research Applications
CID 78061861 has a wide range of scientific research applications, including:
Chemistry: Used as a reagent or intermediate in organic synthesis.
Biology: Studied for its potential biological activity and interactions with biomolecules.
Medicine: Investigated for its therapeutic potential in treating various diseases.
Industry: Utilized in the development of new materials, catalysts, and chemical processes.
Mechanism of Action
The mechanism of action of CID 78061861 involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the compound’s structure and functional groups. The exact mechanism may involve binding to enzymes, receptors, or other biomolecules, thereby modulating their activity.
Comparison with Similar Compounds
Notes
Data Limitations: No direct evidence for this compound was found; comparisons are extrapolated from methodologies applied to similar compounds .
Experimental Validation : Future work should prioritize structural elucidation and bioassays, following protocols in and .
Structural Similarity: this compound may share motifs with oscillatoxins or triterpenoids, but synthetic routes (e.g., amidation in ) require verification .
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